Cas no 885951-84-8 (Methyl 2,4-dimethylnicotinate)

• Product Name: Methyl 2,4-dimethylnicotinate
• CAS No: 885951-84-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1036277
• PubChem ID: 1512486
• Update Time: 2025-07-31

Methyl 2,4-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dimethylnicotinate
• Methyl 2,4-dimethylnicotite
• Methyl 2,4-dimethylpyridine-3-carboxylate
• SCHEMBL16726632
• 885951-84-8
• DTXSID80363685
• AKOS006276701
• FT-0723427
• Methyl2,4-dimethylnicotinate
• SB54516
• METHYL 2,4-DIMETHYL-NICOTINATE
• DB-078011

• Inchi： 1S/C9H11NO2/c1-6-4-5-10-7(2)8(6)9(11)12-3/h4-5H,1-3H3
• InChI Key： ZRJTUTHDFPUZOY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NC=CC=1C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 218 ºC
• Flash Point: 86 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids